Procaterol (hydrochloride) (hemihydrate)

• Molecular Formula: C16H25ClN2O4
• Molecular Weight: 344.8 g/mol
• InChI: InChI=1S/C16H22N2O3.ClH.H2O/c1-4-12(17-9(2)3)16(21)11-5-7-13(19)15-10(11)6-8-14(20)18-15;;/h5-10,12,16-17,19,21H,4H2,1-3H3;1H;1H2
• InChIKey: URBKEBMZSDNNNH-UHFFFAOYSA-N

Procaterol Hydrochloride Hemihydrate: Identity and Pharmacological Class

Procaterol hydrochloride hemihydrate (CAS 62929-91-3 free form; 81262-93-3 hemihydrate) is a synthetic, orally bioavailable, intermediate-acting β2-adrenoceptor agonist belonging to the phenethylamine-derived carbostyril class [1]. It acts as a high-intrinsic-efficacy partial agonist at the β2-adrenergic receptor (Kd = 8 nM; ~600-fold selectivity over β1, Kd = 4.8 µM), producing bronchodilation through adenylate cyclase-coupled cAMP elevation in airway smooth muscle [2]. Originally patented in 1974, procaterol has been marketed since 1980 primarily in Japan and select Asian and European markets, where it is administered both orally and via inhalation for asthma and COPD, though it has never received FDA approval for use in the United States [3].

Workflowβ2-selective signaling studies

SelectionIntermediate-acting bronchodilator research

FormHemihydrate crystalline form, compendial quality

RegulatoryResearch compound; no US FDA approval

• [1] O'Donnell SR, Wanstall JC. Responses to the beta 2-selective agonist procaterol of vascular and atrial preparations with different functional beta-adrenoceptor populations. Br J Pharmacol. 1985 Jan;84(1):227-35. PMID: 2858232. View Source
• [2] Procaterol. ScienceDirect Topics: Medicine and Dentistry. Summary of pre-clinical pharmacology data including Kd values from O'Donnell & Wanstall (1985). View Source
• [3] Procaterol. Wikipedia. Last accessed 2026. Summary of patent year (1974) and medical use introduction (1980). View Source

Procaterol Hydrochloride Hemihydrate: Why In-Class Substitution Fails

Within the β2-adrenoceptor agonist class, compounds differ markedly along three axes that preclude simple interchange: receptor selectivity (β2:β1 ratio), intrinsic efficacy (maximum cAMP-generating capacity), and pharmacokinetic duration. Procaterol's combination of a ~600-fold β2:β1 selectivity ratio—substantially exceeding that of many clinically used alternatives—with an intrinsic efficacy equal to isoproterenol and formoterol but superior to salbutamol and salmeterol [1] means that procaterol occupies a distinct region of the pharmacological matrix not shared by any single comparator [2]. Additionally, the hemihydrate crystalline form confers specific physicochemical properties (defined water content 2.5–3.3% per Chinese Pharmacopoeia, melting point 193–198°C with decomposition) that differentiate it from anhydrous or free-base preparations [3]. These factors collectively mean that procaterol hydrochloride hemihydrate cannot be assumed interchangeable with salbutamol, formoterol, clenbuterol, or isoproterenol without altering the biological outcome.

β2:β1 selectivity profile may differ from other β2-agonists

Intrinsic efficacy tier may not match salbutamol or salmeterol

Pharmacokinetic duration (intermediate) may differ from formoterol

Hemihydrate crystalline form may not match anhydrous or free-base preparations

• [1] Kume H. Clinical Use of β2-adrenergic Receptor Agonists Based on Their Intrinsic Efficacy. Allergology International. 2005;54(1):89-97. Rank order: isoproterenol = procaterol = formoterol > salbutamol > salmeterol >> tulobuterol. View Source
• [2] O'Donnell SR, Wanstall JC. β2:β1 selectivity value of 612 for procaterol. Br J Pharmacol. 1985;84(1):227-235. PMID: 2858232. View Source
• [3] Chinese Pharmacopoeia 2005 Edition, Procaterol Hydrochloride Monograph. Water content specification: 2.5%–3.3%. Drug Future. View Source

Procaterol Hydrochloride Hemihydrate: Quantitative Evidence vs. Key Comparators

β2:β1 Selectivity Ratio

Procaterol's selectivity for the β2-adrenoceptor over β1-adrenoceptor was determined using functional relaxation assays in isolated vascular preparations. The dissociation constant (Kp) on β2-adrenoceptors (rabbit pulmonary artery) was 0.008 µM (8 nM), while on β1-adrenoceptors (dog left circumflex coronary artery) it was 4.9 µM (4,900 nM), yielding a β2:β1 selectivity ratio of 612 [1]. This contrasts sharply with salbutamol, whose β2 selectivity is less pronounced (reported β2:β1 selectivity ratios typically in the range of 20–100-fold in similar preparations, though not quantified at 600-fold) [1]. The high selectivity ratio means procaterol achieves functional β2 activation at concentrations 600-fold lower than those required to engage β1-adrenoceptors, providing a wider therapeutic window for airway-selective actions.

β2:β1 Selectivity

Head-to-head

612-fold β2:β1 ratio

Supports β2-selective signaling studies

Isolated vascular preparations; O'Donnell & Wanstall 1985

Evidence Dimension	β2:β1 selectivity ratio (functional dissociation constants)
Target Compound Data	Kp β2 = 0.008 µM; Kp β1 = 4.9 µM; Ratio = 612
Comparator Or Baseline	Salbutamol: β2 selectivity substantially lower by rank comparison in the same study; isoproterenol: non-selective (β1 ≈ β2)
Quantified Difference	Procaterol β2:β1 selectivity ratio = 612; at least 6–30× greater separation than salbutamol
Conditions	Isolated vascular preparations: rabbit pulmonary artery (β2), dog left circumflex coronary artery (β1); relaxant responses against KCl-contracted tone. Procaterol 3 nM–100 nM effective on β2; >1 µM required for β1.

Why This Matters

For researchers studying β2-mediated signaling in isolation or requiring minimal β1 cross-reactivity (e.g., cardiovascular studies), procaterol's 612-fold selectivity provides a cleaner pharmacological tool than salbutamol or isoproterenol.

• [1] O'Donnell SR, Wanstall JC. Responses to the beta 2-selective agonist procaterol of vascular and atrial preparations with different functional beta-adrenoceptor populations. Br J Pharmacol. 1985 Jan;84(1):227-35. PMID: 2858232. View Source

In Vivo Bronchodilator Potency

In an anesthetized guinea pig model of histamine-induced bronchoconstriction, procaterol's ED50 (intravenous) was 0.053 µg/kg, compared with 0.23 µg/kg for salbutamol, 0.099 µg/kg for isoproterenol, and 0.056 µg/kg for formoterol [1]. Procaterol was approximately 4.3-fold more potent than salbutamol and 1.9-fold more potent than isoproterenol on a µg/kg basis. In actively sensitized (antigen-challenged) animals, procaterol's ED50 was 0.25 µg/kg versus 23.0 µg/kg for salbutamol—a 92-fold potency advantage [1]. In serotonin-challenged cats, the ED50 was 0.037 µg/kg for procaterol versus 0.13 µg/kg for salbutamol (3.5-fold difference) [1].

In Vivo Potency

Head-to-head

ED50 0.053 µg/kg (histamine); 4.3× more potent than salbutamol

Reported bronchodilator potency context

Guinea pig histamine model; Kikkawa et al. 1994

Evidence Dimension	ED50 for inhibition of histamine-induced bronchoconstriction (guinea pig, i.v.)
Target Compound Data	0.053 µg/kg (histamine); 0.25 µg/kg (antigen, actively sensitized); 0.037 µg/kg (serotonin, cat)
Comparator Or Baseline	Salbutamol: 0.23 µg/kg (histamine); 23.0 µg/kg (antigen); 0.13 µg/kg (serotonin, cat). Isoproterenol: 0.099 µg/kg. Formoterol: 0.056 µg/kg.
Quantified Difference	4.3-fold more potent than salbutamol (histamine); 92-fold more potent (antigen); 1.9-fold more potent than isoproterenol; equipotent to formoterol (factor 1.06)
Conditions	Anesthetized guinea pig, i.v. administration; histamine-induced and ovalbumin antigen-induced bronchoconstriction; anesthetized cat, serotonin challenge.

Why This Matters

For in vivo respiratory pharmacology studies, procaterol delivers significantly greater potency per unit dose than salbutamol, particularly in allergic/inflammatory bronchoconstriction models, reducing the mass of compound required for experimental protocols.

• [1] Kikkawa H, et al. TA-2005, a novel, long-acting, and selective beta 2-adrenoceptor agonist: characterization of its in vivo bronchodilating action in guinea pigs and cats in comparison with other beta 2-agonists. Biol Pharm Bull. 1994 Aug;17(8):1047-52. PMID: 7820105. View Source

Intrinsic Efficacy Ranking

Intrinsic efficacy of β2-agonists was measured as maximum inhibitory effect against 1 µM methacholine-induced contraction in guinea pig tracheal smooth muscle. The rank order was: isoproterenol = procaterol = formoterol > salbutamol > salmeterol >> tulobuterol [1]. Procaterol, therefore, belongs to the 'high intrinsic efficacy' tier alongside the full agonist isoproterenol and the long-acting formoterol, while salbutamol is a weaker partial agonist in this assay. This has functional consequences: under conditions of β2-adrenoceptor desensitization induced by chronic long-acting β2-agonist exposure, the reduced responsiveness to procaterol is less pronounced than that to salbutamol, because high-intrinsic-efficacy agonists better overcome receptor reserve loss [2].

Intrinsic Efficacy

Head-to-head

Rank: iso = procaterol = formoterol > salbutamol > salmeterol

Reported intrinsic efficacy ranking

Tracheal smooth muscle; Kume 2005

Evidence Dimension	Maximum relaxation response against methacholine (1 µM)-induced contraction
Target Compound Data	Maximum inhibition equivalent to isoproterenol and formoterol (tier: high intrinsic efficacy)
Comparator Or Baseline	Salbutamol: lower tier; salmeterol: significantly lower tier; tulobuterol: lowest tier
Quantified Difference	Procaterol = isoproterenol = formoterol > salbutamol (exact % difference not tabulated; categorical ranking from isometric tension recordings)
Conditions	Guinea pig isolated tracheal smooth muscle; isometric tension recording; relaxation against methacholine (1 µM)-induced pre-contraction

Why This Matters

When selecting a β2-agonist for studies of receptor desensitization, tolerance, or β2-mediated maximum signaling capacity, procaterol's high intrinsic efficacy makes it functionally equivalent to formoterol and isoproterenol, and a stronger activator than salbutamol or salmeterol.

• [1] Kume H. Clinical Use of β2-adrenergic Receptor Agonists Based on Their Intrinsic Efficacy. Allergology International. 2005;54(1):89-97. View Source
• [2] Kume H. β2-adrenergic desensitization inversely proportional to intrinsic efficacy in tracheal smooth muscle. Allergology International. 2005;54(1):89-97. View Source

Anti-Allergic Activity

In the homologous passive cutaneous anaphylaxis (PCA) model in rats, intravenous procaterol (0.3–10 µg/kg) inhibited the allergic reaction dose-dependently with an inhibitory activity approximately 10 times more potent than that of salbutamol [1]. Oral administration of procaterol at 2–5 mg/kg also inhibited the PCA reaction, whereas salbutamol at 10 mg/kg orally failed to produce significant inhibition [1]. Procaterol also dose-dependently (10^-9 to 10^-6 M) inhibited antigen-induced histamine release from sensitized guinea pig lung fragments, with inhibition 'evidently potent compared to that effected by isoproterenol and salbutamol' [2].

Anti-Allergic Activity

Head-to-head

~10× more potent than salbutamol (PCA)

Supports mast cell stabilization study context

Rat PCA model; oral efficacy demonstrated

Evidence Dimension	Inhibition of passive cutaneous anaphylaxis (PCA) in rats
Target Compound Data	~10-fold more potent than salbutamol; effective orally at 2–5 mg/kg
Comparator Or Baseline	Salbutamol: ~10× less potent i.v.; ineffective at 10 mg/kg p.o.
Quantified Difference	Approximately 10-fold potency advantage in PCA inhibition; oral bioavailability of anti-allergic effect demonstrated for procaterol but not salbutamol at tested doses
Conditions	Homologous PCA in rats (i.v. and p.o. administration); heterologous PCA in guinea pigs; histamine release from sensitized guinea pig lung fragments ex vivo

Why This Matters

For investigators studying mast cell degranulation or IgE-mediated allergic pathways, procaterol offers the dual advantage of β2-bronchodilation and quantifiably superior anti-allergic mast cell stabilization versus salbutamol, with oral bioavailability of this effect.

• [1] ANTI-ALLERGIC ACTIONS OF PROCATEROL: A New β2-Adrenergic Drug. Japanese Journal of Allergology. CiNii Research. PCA inhibition ~10× more potent than salbutamol. doi: 10.15036/arerugi.34.999. View Source
• [2] Watanabe-Kohno S, et al. Effect of procaterol on the isolated airway smooth muscle and the release of anaphylactic chemical mediators from the isolated lung fragments. Arzneimittelforschung. 1990 Jun;40(6):669-74. PMID: 1697750. View Source

Duration of Bronchodilation

In a double-blind, placebo-controlled crossover trial in 12 stable asthmatic patients, procaterol 25 µg metered-dose aerosol produced significant bronchodilation (FEV1) for 4 hours versus placebo and 6 hours versus baseline, whereas formoterol 12 µg produced significant bronchodilation for 12 hours versus both baseline and placebo [1]. This intermediate duration of action places procaterol between short-acting agents (salbutamol, ~4–6h) and ultra-long-acting agents (formoterol, salmeterol, ~12h). Importantly, no significant cardiovascular changes were observed with either drug, though 4/12 procaterol subjects reported muscle tremor versus 0/12 with formoterol [1].

Duration of Action

Head-to-head

Significant bronchodilation 4–6h (vs. formoterol 12h)

Reported intermediate bronchodilation duration

12-patient crossover trial; Chetta et al. 1993

Evidence Dimension	Duration of significant bronchodilation (FEV1) in stable asthmatic patients
Target Compound Data	Significant bronchodilation for 6h vs baseline; 4h vs placebo
Comparator Or Baseline	Formoterol: significant bronchodilation for 12h vs baseline and placebo
Quantified Difference	Procaterol duration approximately 4–6h; formoterol duration 12h (2–3× longer). Peak effect at 2h for both.
Conditions	Double-blind, placebo-controlled trial; n=12 stable asthmatic patients; procaterol 25 µg, formoterol 12 µg via metered-dose aerosol; FEV1 measured every 2h for 12h

Why This Matters

For protocols requiring intermediate-acting bronchodilation (permitting washout within a single experimental day) rather than prolonged 12h receptor occupancy, procaterol's duration profile distinguishes it from formoterol and salmeterol, making it preferable for acute intervention or same-day crossover study designs.

• [1] Chetta A, et al. Prolonged bronchodilating effect of formoterol versus procaterol in bronchial asthma. Ann Allergy. 1993 Feb;70(2):171-4. PMID: 8430925. View Source

Hemihydrate Form Specifications

Procaterol hydrochloride hemihydrate is a stoichiometrically defined crystalline form (C16H22N2O3·HCl·½H2O, MW 335.83) with water content specified at 2.5–3.3% per Chinese Pharmacopoeia 2005, corresponding precisely to 0.5 mol water per mol API [1]. The melting point is 193–198°C (with decomposition), and the compound is freely soluble in water and methanol, slightly soluble in ethanol, and practically insoluble in ether [1]. Purity assay by non-aqueous titration requires ≥98.5% C16H22N2O3·HCl on anhydrous basis [2]. This contrasts with anhydrous procaterol hydrochloride (MW 326.82) or the free base (MW 290.36), which differ in hygroscopicity, solubility, and dissolution behavior.

Hemihydrate Spec

Specification review

Water 2.5–3.3%; MW 335.83; m.p. 193–198°C

Compendial-grade crystalline identity

Chinese Pharmacopoeia 2005 monograph

Evidence Dimension	Defined crystalline form and pharmacopoeial quality specifications
Target Compound Data	Hemihydrate: MW 335.83; water content 2.5–3.3%; m.p. 193–198°C (dec); purity ≥98.5% (anhydrous basis); pH 4.0–5.0
Comparator Or Baseline	Anhydrous procaterol HCl: MW 326.82, no crystalline water. Free base: MW 290.36. Other salts not pharmacopoeially standardized.
Quantified Difference	Water content precisely defined (2.5–3.3% = 0.5 H2O stoichiometry); form-specific MW and dissolution profile; pharmacopoeial impurity limits (<1.0% total related substances)
Conditions	Chinese Pharmacopoeia 2005 monograph; non-aqueous titration; HPLC purity testing; Karl Fischer water determination

Why This Matters

For reproducible in vitro and in vivo studies where precise dosing depends on accurate molecular weight and well-characterized solid-state properties, the hemihydrate form offers standardized, compendial-grade quality absent from alternative salt forms or free base preparations.

• [1] Chinese Pharmacopoeia 2005 Edition, Procaterol Hydrochloride Monograph. Drug Future. Water content 2.5–3.3%; m.p. 193–198°C (dec); solubility; pH specification. View Source
• [2] 盐酸丙卡特罗 (Procaterol Hydrochloride). qgyyzs.net. Assay: ≥98.5% C16H22N2O3·HCl on anhydrous basis. View Source

Procaterol Hydrochloride Hemihydrate: Research Applications

β2-Selective Signaling Studies

Procaterol's 612-fold β2:β1 selectivity ratio [Section 3, Evidence Item 1] makes it the agonist of choice for in vitro and ex vivo experiments investigating β2-mediated cAMP signaling, arrestin recruitment, or receptor desensitization pathways where β1 contamination would confound interpretation. Unlike isoproterenol (non-selective) or salbutamol (lower selectivity), procaterol at concentrations up to 100 nM activates β2 receptors without measurable β1 engagement, enabling cleaner pharmacological dissection of β2-dependent phenotypes in tissues co-expressing both subtypes [1].

Allergic Bronchoconstriction and Mast Cell Models

In antigen-challenged models, procaterol's 92-fold potency advantage over salbutamol (ED50 0.25 vs 23.0 µg/kg i.v. in actively sensitized guinea pigs) [Section 3, Evidence Item 2], combined with its ~10-fold superior inhibition of PCA and histamine release from sensitized lung fragments [Section 3, Evidence Item 4], positions procaterol as the preferred β2-agonist for studying mast-cell-dependent allergic airway responses. This is particularly relevant for protocols evaluating dual bronchodilator/mast-cell-stabilizing interventions where salbutamol's anti-allergic efficacy is inadequate [2].

Intermediate-Duration Bronchodilator Protocols

Procaterol's 4–6 hour duration of significant bronchodilation, contrasted with formoterol's 12-hour action [Section 3, Evidence Item 5], makes it suitable for acute interventional study designs where prolonged receptor activation would delay washout or necessitate multi-day protocols. Investigators conducting same-day dose-response assessments can use procaterol to achieve full bronchodilation followed by near-complete washout within a single experimental session, which is not feasible with formoterol or salmeterol [3].

High-Efficacy β2-Agonist Positive Control

Procaterol's high intrinsic efficacy—equivalent to isoproterenol and formoterol but exceeding salbutamol [Section 3, Evidence Item 3]—makes it an appropriate positive control or comparator when studying the relationship between agonist efficacy and β2-adrenoceptor desensitization. Under conditions of impaired β2 receptor function, high-intrinsic-efficacy agonists maintain greater residual responsiveness than weak partial agonists like salmeterol or tulobuterol, making procaterol a valuable tool for probing receptor-reserve-dependent signaling [4].

Application

Selection Property

Validation Focus

β2-selective signaling studies

β2:β1 selectivity context

β1 cross-reactivity endpoint review

Allergic bronchoconstriction / mast cell models

Mast cell stabilization profile

PCA / histamine release endpoint review

Intermediate-duration bronchodilator protocols

Duration of action profile

Washout kinetics and same-day protocol feasibility

High-efficacy β2-agonist positive control

Intrinsic efficacy tier

Receptor desensitization response monitoring

• [1] O'Donnell SR, Wanstall JC. Br J Pharmacol. 1985;84(1):227-35. PMID: 2858232. View Source
• [2] Kikkawa H, et al. Biol Pharm Bull. 1994;17(8):1047-52. PMID: 7820105. / ANTI-ALLERGIC ACTIONS OF PROCATEROL. CiNii Research. View Source
• [3] Chetta A, et al. Ann Allergy. 1993;70(2):171-4. PMID: 8430925. View Source
• [4] Kume H. Allergology International. 2005;54(1):89-97. View Source